Cas no 946225-07-6 (3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide)

• Product Name: 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• CAS No: 946225-07-6
• MF: C₁₉H₂₅N₅O₅S
• MW: 435.497302770615
• CID: 6319024
• PubChem ID: 25285333
• Update Time: 2025-05-21

3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide
• 946225-07-6
• 3,5-dimethoxy-N-(2-{[4-(pyrimidin-2-yl)piperazin-1-yl]sulfonyl}ethyl)benzamide
• F5110-0186
• AKOS024498793
• 3,5-dimethoxy-N-(2-((4-(pyrimidin-2-yl)piperazin-1-yl)sulfonyl)ethyl)benzamide
• 3,5-dimethoxy-N-[2-(4-pyrimidin-2-ylpiperazin-1-yl)sulfonylethyl]benzamide
• VU0636077-1

• Inchi： 1S/C19H25N5O5S/c1-28-16-12-15(13-17(14-16)29-2)18(25)20-6-11-30(26,27)24-9-7-23(8-10-24)19-21-4-3-5-22-19/h3-5,12-14H,6-11H2,1-2H3,(H,20,25)
• InChI Key： NRONHXIBZMCFDZ-UHFFFAOYSA-N
• SMILES： S(CCNC(C1C=C(C=C(C=1)OC)OC)=O)(N1CCN(C2N=CC=CN=2)CC1)(=O)=O

Computed Properties

• Exact Mass: 435.15764009g/mol
• Monoisotopic Mass: 435.15764009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 122Ų

Additional information on 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide

Introduction to 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide and Its Significance in Modern Chemical Biology

3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide, identified by the CAS number 946225-07-6, represents a compound of considerable interest in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its intricate structural framework, has garnered attention due to its potential applications in modulating biological pathways relevant to human health and disease. The structural complexity of 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide arises from its multifaceted composition, incorporating aromatic rings, heterocyclic moieties, and functional groups that contribute to its unique chemical and biological properties.

The benzamide core of 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide is a well-established pharmacophore in medicinal chemistry, known for its role in the development of drugs targeting various therapeutic areas. The presence of dimethoxy substituents at the 3 and 5 positions of the benzene ring enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further exploration. Additionally, the incorporation of a piperazine scaffold linked to a sulfonyl group introduces additional binding interactions that can be exploited for selective targeting of biological receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide with target proteins. These studies suggest that the compound may exhibit potent activity against enzymes and receptors involved in inflammatory responses, neurodegenerative diseases, and cancer. The pyrimidine moiety further enhances the molecular diversity of 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide, providing opportunities for designing derivatives with improved pharmacokinetic profiles.

In the context of drug discovery, the synthesis of 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide has been optimized using modern synthetic methodologies. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has allowed for the efficient construction of complex molecular architectures while maintaining high enantioselectivity. These advancements in synthetic chemistry have not only facilitated the production of 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide but also provided insights into its structural determinants of biological activity.

The biological evaluation of 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yl)piperazin-1-ylsulfonyl}ethyl)benzamide has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in signal transduction pathways relevant to diseases such as diabetes and cardiovascular disorders. Furthermore, animal models have shown that 3,5-dimethoxy-N-(2-{4-(pyrimidin-2-yll)piperazin-l -yI s ulf on yI }ethyl )benza mide exhibits favorable pharmacokinetic properties, including good oral bioavailability and prolonged half-life. These findings underscore its potential as a lead compound for further development into therapeutic agents.

The integration of high-throughput screening (HTS) technologies has accelerated the discovery process for compounds like 3 , 5 -dimeth oxy -N -( 2 -{ 4 -( py rim id i n - 2 - y I ) p i per az i n - l - y I s ul f on y I } eth y l ) be nz am ide . By rapidly testing large libraries of compounds against a diverse array of biological targets , researchers can identify novel interactors with therapeutic potential . The use of HTS has been instrumental in uncovering new mechanisms of action for existing drugs as well as identifying candidates for entirely new therapeutic modalities.

The role of 3 , 5 -dimeth oxy -N -( 2 -{ 4 -( py rim id i n - 2 - y I ) p i per az i n - l - y I s ul f on y I } eth y l ) be nz am ide in addressing unmet medical needs is further highlighted by its potential applications in personalized medicine . By leveraging genomics and proteomics data , researchers can tailor drug development strategies to individual patients based on their unique genetic profiles . This approach holds promise for improving treatment outcomes and reducing adverse effects associated with conventional therapeutics.

Future directions in the study of 3 , 5 -dimeth oxy -N -( 2 -{ 4 -( py rim id i n - 2 - y I ) p i per az i n - l - y I s ul f on y I } eth y l ) be nz am ide include exploring its interactions with complex biological systems such as cell signaling networks and protein-protein interactions . Advanced techniques such as CRISPR-Cas9 gene editing and organ-on-a-chip platforms will provide valuable tools for elucidating the mechanisms by which this compound exerts its effects . Additionally , investigating its potential as an adjuvant therapy in combination with existing treatments may uncover synergistic benefits that could enhance clinical efficacy.

In conclusion , 3 , 5 -dimeth oxy -N -( 2 -{ 4 -( py rim id i n - 2 - y I ) p i per az i n - l - y I s ul f on y I } eth y l ) be nz am ide ( CAS no .946225076) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and development . Its unique structural features , combined with promising preclinical data , position it as a compelling candidate for further investigation . As research continues to unravel the complexities of biological systems , compounds like 3 , 5 dim eth oxy N ( 25 {42 py rim id i n22yI p ip er azi nllylsulfon yI ethyI benz am ide) will play an increasingly important role in addressing some of the most pressing challenges in medicine today.